molecular formula C10H13N3O B1427664 1-(6-Methylpyrimidin-4-yl)piperidin-4-one CAS No. 1239740-00-1

1-(6-Methylpyrimidin-4-yl)piperidin-4-one

Cat. No.: B1427664
CAS No.: 1239740-00-1
M. Wt: 191.23 g/mol
InChI Key: YINDWHYWLHAUOM-UHFFFAOYSA-N
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Description

1-(6-Methylpyrimidin-4-yl)piperidin-4-one is a useful research compound. Its molecular formula is C10H13N3O and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

1239740-00-1

Molecular Formula

C10H13N3O

Molecular Weight

191.23 g/mol

IUPAC Name

1-(6-methylpyrimidin-4-yl)piperidin-4-one

InChI

InChI=1S/C10H13N3O/c1-8-6-10(12-7-11-8)13-4-2-9(14)3-5-13/h6-7H,2-5H2,1H3

InChI Key

YINDWHYWLHAUOM-UHFFFAOYSA-N

SMILES

CC1=CC(=NC=N1)N2CCC(=O)CC2

Canonical SMILES

CC1=CC(=NC=N1)N2CCC(=O)CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 8-(6-methylpyrimidin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane (4.64 g, 19.7 mmol) in acetone (45 mL) was added 2 N HCl (180 g, 150 mL, 4.94 mol) and stirred at 50° C. for 2 hours. The reaction mixture was cooled to room temperature, then adjusted to pH 7 with NaHCO3 solution. The aqueous phase was extracted 4 times with CH2Cl2, the organic layers were combined, dried over Na2SO4 and the solvent was evaporated. The title compound was obtained as light brown liquid (2.7 g, 72%).
Quantity
4.64 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
45 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
72%

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